Cas no 22245-95-0 (7-Chloro-3,4-dihydro-2H-isoquinolin-1-one)

• Product Name: 7-Chloro-3,4-dihydro-2H-isoquinolin-1-one
• CAS No: 22245-95-0
• MF: C₉H₈ClNO
• MW: 181.618921279907
• MDL: MFCD04114870
• CID: 250576
• PubChem ID: 18672397
• Update Time: 2025-10-29

7-Chloro-3,4-dihydro-2H-isoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3,4-dihydro-2H-isoquinolin-1-one
• 1(2H)-Isoquinolinone,7-chloro-3,4-dihydro-
• 7-chloro-3,4-dihydro-1(2h)-isoquinolinone
• 7-Chlor-3,4-dihydro-2H-isochinolinon-(1)
• 7-chloro-3,4-dihydroisoquinolin-1-one
• 7-CHLORO-3,4-DIHYDROISOQUINOLIN-1(2H)-ONE
• 1(2H)-Isoquinolinone, 7-chloro-3,4-dihydro-
• NMZRTRAYSHQMPR-UHFFFAOYSA-N
• BDBM50126164
• 3696AJ
• AB19145
• 7-Chloro-3,4-dihydroisoquinoline-1(2H)-one
• 7-CHLORO-3,4-DIHYDRO-1(2H)-IS
• XAA24595
• EN300-250472
• SY123751
• AKOS006293188
• Q27454274
• AS-64902
• A919888
• DTXSID60595462
• AMY15454
• SCHEMBL793493
• MFCD04114870
• Z1198164332
• CS-0036532
• 3Z8
• 7-CHLORO-1,2,3,4-TETRAHYDROISOQUINOLIN-1-ONE
• 22245-95-0
• FT-0692943
• CHEMBL3416132
• DB-264066

• MDL： MFCD04114870
• Inchi： 1S/C9H8ClNO/c10-7-2-1-6-3-4-11-9(12)8(6)5-7/h1-2,5H,3-4H2,(H,11,12)
• InChI Key： NMZRTRAYSHQMPR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(NCC2)=O

Computed Properties

• Exact Mass: 181.02900
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1

Experimental Properties

• Boiling Point: 426.0±45.0°C at 760 mmHg
• PSA: 29.10000
• LogP: 1.95470

7-Chloro-3,4-dihydro-2H-isoquinolin-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 7-Chloro-3,4-dihydro-2H-isoquinolin-1-one

7-Chloro-3,4-dihydro-2H-isoquinolin-1-one (CAS No. 22245-95-0): A Versatile Heterocyclic Compound in Modern Chemistry

7-Chloro-3,4-dihydro-2H-isoquinolin-1-one (CAS No. 22245-95-0) is a structurally significant heterocyclic compound that has garnered attention in pharmaceutical research and organic synthesis. As a chlorinated isoquinoline derivative, this molecule exhibits unique electronic properties due to the presence of both the electron-withdrawing chlorine substituent and the conjugated lactam system. The 7-chloro substitution pattern on the isoquinolinone scaffold makes it particularly valuable for structure-activity relationship studies in medicinal chemistry.

Recent advancements in drug discovery have highlighted the importance of isoquinoline-based compounds like 7-Chloro-3,4-dihydro-2H-isoquinolin-1-one as privileged scaffolds. According to 2023 research trends, molecules containing the 3,4-dihydroisoquinolin-1-one core demonstrate remarkable biological activities, including potential applications in neurological research. The compound's structural rigidity and hydrogen bonding capacity make it an attractive building block for designing novel bioactive molecules.

The synthesis of 7-Chloro-3,4-dihydro-2H-isoquinolin-1-one typically involves cyclization of appropriately substituted phenylacetic acid derivatives, followed by chlorination at the 7-position. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient catalytic methods to construct the dihydroisoquinolinone core. These advancements address growing concerns about sustainable chemical production, a key focus area in contemporary organic chemistry.

In material science, 7-Chloro-3,4-dihydro-2H-isoquinolin-1-one derivatives have shown promise as precursors for organic electronic materials. The compound's π-conjugated system and electron-deficient character make it suitable for developing novel organic semiconductors. This aligns with current industry demands for high-performance organic materials used in flexible electronics and optoelectronic devices.

Analytical characterization of 7-Chloro-3,4-dihydro-2H-isoquinolin-1-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's crystalline properties have been particularly studied to understand its solid-state behavior, which is crucial for pharmaceutical formulation development. Recent studies published in 2024 highlight the importance of such characterization in polymorph screening for drug candidates.

The stability profile of 7-Chloro-3,4-dihydro-2H-isoquinolin-1-one has been extensively evaluated under various conditions. Storage recommendations typically suggest protection from moisture and light, with optimal stability observed at temperatures below 25°C. These handling considerations are particularly important for researchers working with sensitive heterocyclic compounds in drug discovery programs.

Market analysis indicates growing demand for high-purity 7-Chloro-3,4-dihydro-2H-isoquinolin-1-one from both academic and industrial research sectors. Suppliers now offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. The global market for specialty heterocyclic compounds is projected to expand significantly through 2025, driven by increased pharmaceutical R&D investment.

From a regulatory perspective, 7-Chloro-3,4-dihydro-2H-isoquinolin-1-one is classified as a research chemical with no significant restrictions in most jurisdictions. However, researchers should always consult current chemical safety regulations before procurement and use. Proper laboratory safety protocols should be followed when handling this compound, including the use of appropriate personal protective equipment.

Future research directions for 7-Chloro-3,4-dihydro-2H-isoquinolin-1-one include exploration of its potential in catalysis and materials science. The compound's versatility as a synthetic intermediate continues to attract interest from both academic and industrial chemists. With the growing emphasis on molecular diversity in drug discovery, this chlorinated isoquinolinone derivative remains an important tool for medicinal chemistry research.

For researchers seeking 7-Chloro-3,4-dihydro-2H-isoquinolin-1-one suppliers, it's essential to verify the compound's purity through comprehensive analytical data. Many vendors now provide detailed certificates of analysis including HPLC purity, residual solvent content, and spectroscopic characterization. This transparency in chemical sourcing aligns with current best practices in research chemical procurement.